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Compound of Interest

Compound Name: Boc-His(Bom)-OH

Cat. No.: B1365784 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed breakdown of the theoretical molecular weight of Nα-tert-

Butoxycarbonyl-Nim-(benzyloxymethyl)-L-histidine, commonly abbreviated as Boc-His(Bom)-
OH. Understanding the precise molecular weight is fundamental for a variety of applications in

chemical synthesis, peptide chemistry, and drug development, including stoichiometric

calculations, mass spectrometry analysis, and purity assessment.

Chemical Identity
Boc-His(Bom)-OH is a protected amino acid derivative of L-histidine. The tert-butoxycarbonyl

(Boc) group protects the alpha-amino group, while the benzyloxymethyl (Bom) group protects

the imidazole side chain. This dual protection strategy is common in solid-phase peptide

synthesis.

Molecular Formula and Composition
The chemical formula for Boc-His(Bom)-OH has been determined to be C₁₉H₂₅N₃O₅.[1][2][3]

[4] This formula indicates that each molecule is composed of carbon, hydrogen, nitrogen, and

oxygen atoms.
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The theoretical molecular weight is calculated by summing the atomic masses of all atoms in a

single molecule. The calculation is based on the molecular formula and the standard atomic

weights of the constituent elements as provided by the International Union of Pure and Applied

Chemistry (IUPAC).

The calculation is as follows:

Molecular Weight = (Number of Carbon atoms × Atomic Weight of Carbon) + (Number of

Hydrogen atoms × Atomic Weight of Hydrogen) + (Number of Nitrogen atoms × Atomic Weight

of Nitrogen) + (Number of Oxygen atoms × Atomic Weight of Oxygen)

The atomic weights used for this calculation are:

Carbon (C): 12.011 u

Hydrogen (H): 1.008 u[5][6][7]

Nitrogen (N): 14.007 u[8][9][10]

Oxygen (O): 15.999 u[11][12][13][14]

Based on the molecular formula C₁₉H₂₅N₃O₅, the theoretical molecular weight is calculated to

be 375.42 g/mol .[1][2][4]

Data Presentation
The quantitative data for the molecular weight calculation of Boc-His(Bom)-OH is summarized

in the table below for clarity and ease of comparison.
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Element Symbol
Count in
Molecule

Standard
Atomic Weight
(u)

Total Mass (u)

Carbon C 19
12.011[15][16]

[17]
228.209

Hydrogen H 25 1.008[5][6][7] 25.200

Nitrogen N 3 14.007[8][9][10] 42.021

Oxygen O 5
15.999[11][12]

[13][14]
79.995

Total 375.425

The calculated molecular weight of 375.425 u is commonly rounded to 375.42 g/mol for

practical laboratory use.

Logical Relationship Diagram
The following diagram illustrates the relationship between the elemental components and the

final calculated molecular weight of Boc-His(Bom)-OH.
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Elemental Composition

Standard Atomic Weights (u)

CalculationCarbon (C)
19 atoms

Sum of (Count × Atomic Weight)

Hydrogen (H)
25 atoms

Nitrogen (N)
3 atoms

Oxygen (O)
5 atoms

12.011

1.008

14.007

15.999

Theoretical Molecular Weight
Boc-His(Bom)-OH

375.425 u

Click to download full resolution via product page

Caption: Molecular Weight Calculation Workflow.
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Experimental Protocols
As this document pertains to the theoretical molecular weight, experimental protocols for its

determination (e.g., mass spectrometry) are not included. The value presented is derived from

established atomic weights and the known chemical formula.

Signaling Pathways
Signaling pathways are not applicable to the topic of theoretical molecular weight calculation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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